Cas no 2229492-34-4 (3-amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1-ol
• CAS No: 2229492-34-4
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6123035
• PubChem ID: 165652072
• Update Time: 2025-05-20

3-amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1-ol
• 2229492-34-4
• EN300-1815903

• Inchi： 1S/C11H14FNO/c1-7-4-8(2-3-10(7)12)11(13)5-9(14)6-11/h2-4,9,14H,5-6,13H2,1H3
• InChI Key： HDJUTQWISGVCDI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1(CC(C1)O)N

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1-ol

3-Amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1-ol: A Comprehensive Overview

The compound 3-amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1-ol, with the CAS number 2229492-34-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutanol ring with an amino group and a fluorinated aromatic substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 3-amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1-ol involves a series of intricate organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions, particularly through the use of catalytic systems and green chemistry principles. These advancements have not only enhanced the scalability of the synthesis but also reduced the environmental impact associated with its production.

The chemical structure of 3-amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1-ol plays a pivotal role in its reactivity and biological activity. The cyclobutanol ring is known for its strained geometry, which can lead to unique electronic properties. The amino group (-NH2) acts as a nucleophile, enabling participation in various biochemical reactions. Additionally, the fluorinated aromatic ring contributes to the compound's stability and lipophilicity, making it an attractive candidate for drug design.

In recent years, there has been growing interest in exploring the biological activity of 3-amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1-ol. Studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents. For instance, research has shown that this compound exhibits significant antioxidant properties, which could be harnessed in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its biological applications, 3-amino-3-(4-fluoro-3-methylphenyl)cyclobutan-1